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Compound of Interest

Compound Name: 1-Ethoxymethyl-2-iodoimidazole

Cat. No.: B114127 Get Quote

1-Ethoxymethyl-2-iodoimidazole: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on the purity and

characterization of 1-Ethoxymethyl-2-iodoimidazole. This imidazole derivative is noted in

chemical supplier databases as a building block, particularly in the context of protein degrader

development. However, a comprehensive profile based on peer-reviewed scientific literature,

including detailed synthesis protocols and extensive characterization data, is not readily

available in the public domain.

Physicochemical Properties and Purity
1-Ethoxymethyl-2-iodoimidazole is a solid compound with the molecular formula C₆H₉IN₂O

and a molecular weight of approximately 252.05 g/mol .[1] Commercial suppliers report various

purity levels for this compound, typically ranging from 96% to a minimum of 98%.

Table 1: Summary of Physicochemical Data
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Parameter Value Reference

CAS Number 146697-87-2 [1][2][3]

Molecular Formula C₆H₉IN₂O [1][3]

Molecular Weight ~252.05 g/mol [1]

Reported Purity 96%, 97%, ≥95%, min 98% [4][5]

Physical Form Solid

Characterization Data
Detailed experimental data for the characterization of 1-Ethoxymethyl-2-iodoimidazole, such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC), are not extensively reported in published

scientific literature. The information available is generally limited to that provided in commercial

product listings.

Expected Analytical Approaches
For a compound of this nature, the following analytical techniques would be essential for full

characterization and purity assessment. The lack of published, peer-reviewed data utilizing

these methods for this specific molecule necessitates that researchers perform these analyses

independently upon acquisition.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would be used to determine the number and types of protons, their chemical

environments, and splitting patterns, confirming the ethoxymethyl and iodoimidazole

moieties.

¹³C NMR: Would identify the number of unique carbon atoms and their hybridization,

providing further structural confirmation.

2. Mass Spectrometry (MS):
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Would be employed to confirm the molecular weight of the compound by identifying the

molecular ion peak.

Fragmentation patterns observed in the mass spectrum would offer additional structural

insights.

3. High-Performance Liquid Chromatography (HPLC):

An essential technique for determining the purity of the compound. A typical method would

involve a reversed-phase column with a suitable mobile phase (e.g., a mixture of acetonitrile

and water with an acidic modifier). The purity would be assessed by the peak area

percentage of the main component.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 1-Ethoxymethyl-2-
iodoimidazole are not currently available in the scientific literature. Researchers would likely

need to adapt general methods for the N-alkylation and subsequent iodination of imidazole

rings.

A plausible, though unverified, synthetic workflow is outlined below. This should be considered

a theoretical pathway that would require substantial experimental optimization and verification.
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Conceptual Synthetic Workflow for 1-Ethoxymethyl-2-iodoimidazole

Step 1: N-Alkylation

Step 2: Iodination

Imidazole

1-Ethoxymethylimidazole

1. Deprotonation
2. Nucleophilic Substitution

Ethoxymethyl chloride (EOM-Cl)

Base (e.g., NaH) Anhydrous Solvent (e.g., THF)

Iodinating Agent (e.g., I₂, NIS)

1-Ethoxymethyl-2-iodoimidazole

1. Lithiation at C2
2. Quenching with Iodine

Strong Base (e.g., n-BuLi) Anhydrous Ethereal Solvent

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1-Ethoxymethyl-2-iodoimidazole.

Biological Activity and Applications
At present, there is no publicly available scientific literature detailing the biological activity,

signaling pathways, or specific applications of 1-Ethoxymethyl-2-iodoimidazole. Its

classification by suppliers as a "Protein Degrader Building Block" suggests potential utility in
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the synthesis of bifunctional molecules like PROTACs (Proteolysis Targeting Chimeras), where

it may serve as a linker or part of a ligand for an E3 ubiquitin ligase or a target protein.

However, without specific studies, this remains speculative.

Due to the absence of data on its biological interactions, no signaling pathway diagrams can be

provided at this time.

Conclusion
1-Ethoxymethyl-2-iodoimidazole is a commercially available chemical intermediate. While

basic physicochemical properties and purity levels are reported by suppliers, there is a notable

lack of in-depth scientific literature detailing its synthesis, comprehensive characterization, and

biological activity. Researchers and drug development professionals intending to use this

compound should anticipate the need to perform thorough in-house characterization and

validation. The development of a detailed technical profile will require further investigation and

publication by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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